Cas no 1807051-97-3 (Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate
• CAS No: 1807051-97-3
• MF: C₁₀H₅F₃INO₃
• MW: 371.051285505295
• CID: 4949709
• Update Time: 2025-11-01

Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3INO3/c1-17-9(16)5-2-6(4-15)8(14)7(3-5)18-10(11,12)13/h2-3H,1H3
• InChI Key： NWAMUTFDMITJQE-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C(=O)OC)=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate

Recent Advances in the Application of Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate (CAS: 1807051-97-3) in Chemical Biology and Pharmaceutical Research

Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate (CAS: 1807051-97-3) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors and fluorinated pharmaceuticals. Recent studies have highlighted its utility in constructing complex molecular architectures due to the presence of multiple functional groups, including the cyano, iodo, and trifluoromethoxy moieties, which offer diverse reactivity profiles for further derivatization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the synthesis of potent kinase inhibitors targeting aberrant signaling pathways in cancer. Researchers utilized the iodine atom for palladium-catalyzed cross-coupling reactions, enabling the introduction of various heterocyclic systems. The trifluoromethoxy group, known for its metabolic stability and lipophilicity, was found to enhance blood-brain barrier penetration in preclinical models, suggesting potential applications in central nervous system (CNS) disorders.

In parallel developments, the compound has been employed in the construction of positron emission tomography (PET) radiotracers, as reported in ACS Chemical Neuroscience. The iodine-125 labeled derivative of Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate showed promising results in imaging studies of neurotransmitter receptors, owing to the favorable pharmacokinetic properties imparted by the trifluoromethoxy group. This application opens new avenues for non-invasive diagnostic approaches in neurological diseases.

Recent synthetic methodology improvements have focused on optimizing the preparation of this building block. A 2024 Organic Process Research & Development publication described a scalable, continuous-flow process that significantly improves yield (85-92%) while reducing hazardous waste generation compared to traditional batch methods. This advancement addresses key challenges in the industrial-scale production of this valuable intermediate.

The compound's unique structural features have also attracted attention in agrochemical research. Studies published in Pest Management Science have explored derivatives as potential fungicides, with the trifluoromethoxy group demonstrating enhanced activity against resistant strains of fungal pathogens. The electronic effects of this moiety appear to play a crucial role in target binding, as evidenced by computational docking studies.

Ongoing research is investigating the metabolic fate of compounds derived from this intermediate. Recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that the trifluoromethoxy group undergoes minimal metabolic transformation, leading to improved pharmacokinetic profiles in lead compounds. This property, combined with the synthetic versatility of the iodo and cyano substituents, positions Methyl 3-cyano-4-iodo-5-(trifluoromethoxy)benzoate as a privileged scaffold in medicinal chemistry campaigns.

Future research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could facilitate the construction of molecules capable of inducing targeted protein degradation. Preliminary results from academic-industrial collaborations suggest promising activity in oncology targets, with clinical candidates expected to enter phase I trials within the next two years.